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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reaction between calcium
hydride (CaHz) and water, a vigorous and exothermic process that results in the formation of
calcium hydroxide (Ca(OH)z) and hydrogen gas (Hz). This reaction is of significant interest for
applications requiring a controllable source of hydrogen, such as in certain chemical syntheses
and specialized laboratory procedures.

Core Reaction Mechanism

The fundamental reaction between calcium hydride and water is a double displacement
reaction. As a saline hydride, CaH:z consists of Ca2* and H~ ions. The hydride ions react with
the protons from water to form hydrogen gas, while the calcium ions combine with the
hydroxide ions.

The overall balanced chemical equation for this reaction is:
CaHz(s) + 2H20(l) » Ca(OH)z(aqg/s) + 2H2(g)[1][2][3]

The reaction proceeds briskly and exothermically.[2] While the detailed molecular mechanism
involving intermediates and transition states in a purely aqueous environment is not extensively
documented in publicly available literature, the process can be conceptualized as follows:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1178222?utm_src=pdf-interest
https://www.benchchem.com/product/b1178222?utm_src=pdf-body
https://www.benchchem.com/product/b1178222?utm_src=pdf-body
https://www.benchchem.com/product/b1178222?utm_src=pdf-body
https://en.wikipedia.org/wiki/Calcium_hydride
https://www.quora.com/How-do-calcium-hydride-and-potassium-hydride-react-with-water
https://www.sciencemadness.org/smwiki/index.php/Calcium_hydride
https://www.quora.com/How-do-calcium-hydride-and-potassium-hydride-react-with-water
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Adsorption and Dissociation: Water molecules adsorb onto the surface of the solid calcium
hydride. The polar water molecules interact with the ionic lattice of CaH-.

» Nucleophilic Attack: The oxygen atom of a water molecule acts as a nucleophile, attacking
the calcium ion. Simultaneously, a proton from water is attracted to the hydride ion.

e Hydrogen Gas Formation: The reaction between the hydride ion (H™) and a proton (H*) from
water is extremely rapid, leading to the formation of dihydrogen gas (Hz2).

e Calcium Hydroxide Formation: The remaining calcium ion (Ca2?*) and hydroxide ions (OH")
form calcium hydroxide. Depending on the concentration, Ca(OH)z may precipitate from the
solution due to its limited solubility in water.

A simplified logical progression of the reaction is illustrated in the diagram below.

Adsorption & lon Interaction

Click to download full resolution via product page
A simplified logical flow of the CaHz hydrolysis reaction.

Quantitative Data

Quantitative kinetic data for the hydrolysis of calcium hydride in pure water is not readily
available in the reviewed literature. However, a study by Figen et al. investigated the reaction
kinetics in mixtures of water with ethylene glycol, methanol, and ethanol at various
temperatures.[4][5] These findings offer valuable insights into the reaction's energetic profile.
The rate of hydrogen production can be controlled by the addition of these solvents.[4]
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Solvent System (with Activation Energy (Ea)
Temperature (°C)

Water) (kd/imol)

Ethanol 20, 40, 60 20.03

Ethylene Glycol 20, 40, 60 Not specified in snippets

Methanol 20, 40, 60 Not specified in snippets

Data extracted from a study on the hydrolysis of CaH: in the presence of different solvents.[4]

[5]

Experimental Protocols

The following is a detailed methodology for studying the kinetics of the CaHz-water reaction,
adapted from the gasometric method described by Figen et al. for alcohol-water mixtures.[4][5]
This method monitors the evolution of hydrogen gas over time.

Objective: To determine the rate of reaction and the activation energy for the hydrolysis of
calcium hydride.

Materials and Apparatus:

e Calcium hydride (CaHz) powder

« Distilled water

e Athree-necked reaction flask

o A magnetic stirrer and stir bar

e A constant temperature water bath

e Agas burette or a mass flow meter connected to a data acquisition system
e Acondenser

o Athermometer or thermocouple
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* A stopwatch

Experimental Workflow:

1. Add known mass of CaHz to reaction flask

Preparation

/

Reaction

3. Add a known volume of water to the flask

4. Start magnetic stirrer and stopwatch

5. Record Hz volume at regular intervals

Data Analysis
Y

( 6. Plot Hz2 volume vs. time )

7. Determine the initial reaction rate

|

8. Repeat at different temperatures

|

9. Construct Arrhenius plot to find Ea

. J

2. Equilibrate water to desired temperature
\
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Workflow for the kinetic study of CaHz2 hydrolysis.

Procedure:

e Preparation:

[¢]

Place a precisely weighed amount of CaHz powder into the three-necked reaction flask
containing a magnetic stir bar.

o Assemble the apparatus, connecting one neck to a condenser (to prevent evaporation of
the reaction mixture), another to a thermometer/thermocouple, and the third to the gas
collection system (gas burette or mass flow meter).

o Immerse the reaction flask in the constant temperature water bath and allow it to reach the
desired reaction temperature (e.g., 20°C, 40°C, 60°C).[4][5]

o Separately, bring the distilled water to the same desired temperature.
e Reaction:

o Rapidly add a known volume of the temperature-equilibrated distilled water to the reaction
flask.

o Immediately start the magnetic stirrer to ensure a homogenous suspension and begin
timing with the stopwatch.

o Record the volume of hydrogen gas evolved at regular time intervals until the reaction

ceases.
» Data Analysis:
o Plot the volume of hydrogen gas produced as a function of time.

o The initial rate of reaction can be determined from the initial slope of this curve.
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o Repeat the experiment at different temperatures (e.g., 40°C and 60°C) while keeping the
amounts of reactants constant.[4][5]

o Using the reaction rates at different temperatures, construct an Arrhenius plot (In(rate) vs.
1/T) to determine the activation energy (Ea) of the reaction.

Safety Precautions:

e Calcium hydride reacts vigorously with water and is corrosive.[6] Handle it in a dry, inert
atmosphere if possible.

e The reaction produces flammable hydrogen gas.[3] Ensure the experiment is conducted in a
well-ventilated area, away from ignition sources.

o Wear appropriate personal protective equipment, including safety goggles, gloves, and a lab
coat.

This technical guide provides a foundational understanding of the CaHz-water reaction. For
more specific applications, further investigation into the effects of particle size, pH, and
impurities on the reaction kinetics may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Reaction of Calcium
Hydride with Water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178222#cah2-reaction-with-water-mechanism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1178222#cah2-reaction-with-water-mechanism
https://www.benchchem.com/product/b1178222#cah2-reaction-with-water-mechanism
https://www.benchchem.com/product/b1178222#cah2-reaction-with-water-mechanism
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1178222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

